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Compound of Interest

Compound Name: Ac-Lys-AMC

CAS No.: 156661-42-6

Cat. No.: B556373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the Acetyl-Lysine-7-amino-4-

methylcoumarin (Ac-Lys-AMC) fluorogenic substrate. It details the underlying principles of its

use, its core fluorescence properties, and standardized protocols for its application in

enzymatic assays, particularly for histone deacetylases (HDACs) and sirtuins (SIRTs).

Principle of Fluorescence Activation
The Ac-Lys-AMC substrate is a pro-fluorophore, meaning it is not fluorescent in its native

state. Its utility lies in a two-step enzymatic reaction that results in the release of the highly

fluorescent molecule, 7-amino-4-methylcoumarin (AMC). When the peptide-conjugated AMC is

intact, its fluorescence is quenched.[1][2][3]

The activation process is as follows:

Deacetylation: A lysine deacetylase, such as an HDAC or a sirtuin, removes the acetyl group

from the lysine residue of the substrate. This step is NAD⁺-dependent for sirtuins.[3][4]
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Proteolytic Cleavage: A developing enzyme, typically trypsin, recognizes and cleaves the

peptide bond at the C-terminus of the now-deacetylated lysine residue. This cleavage

releases free AMC.

Fluorescence Emission: The liberated AMC molecule fluoresces intensely upon excitation,

and the measured fluorescence intensity is directly proportional to the deacetylase activity.

The diagram below illustrates this activation principle.
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Step 1: Deacetylation

Step 2: Proteolytic Cleavage
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Caption: Principle of the two-step enzymatic activation of Ac-Lys-AMC.
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Core Fluorescence and Physicochemical Properties
The key spectral characteristics pertain to the released 7-amino-4-methylcoumarin (AMC)

fluorophore. While the substrate itself has absorbance maxima, it is the fluorescence of the

cleavage product that is measured in assays.

Table 1: Fluorescence Properties of Released 7-Amino-4-methylcoumarin (AMC)

Property Value References

Excitation Maximum (λex) 340 - 360 nm

Emission Maximum (λem) 440 - 460 nm

Quantum Yield (Φ) Not consistently reported

Molar Extinction Coeff. (ε)
Not readily available for free

AMC

Note: While specific values for quantum yield and molar extinction coefficient for free AMC are

not consistently available in the literature, aminocoumarins are generally recognized for their

high fluorescence quantum yields.

Table 2: Physicochemical Properties

Compound Formula Weight ( g/mol ) CAS Number

Boc-Lys(Ac)-AMC* 445.5 233691-67-3

7-Amino-4-methylcoumarin 175.2 26093-31-2

Data for Boc-Lys(Ac)-AMC, a commonly used and structurally related substrate, is provided for

reference.

Experimental Protocols
This section outlines a generalized protocol for measuring HDAC or sirtuin activity in a 96-well

plate format. Researchers should optimize concentrations and incubation times for their

specific enzyme and experimental conditions.
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Reagent Preparation:

Assay Buffer: Prepare a suitable buffer. A common buffer for HDACs and sirtuins is 50 mM

Tris-HCl, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, pH 8.0. For sirtuin assays, include NAD⁺

at a final concentration of 0.1 to 1 mM.

Substrate Stock Solution: Dissolve Ac-Lys-AMC (or a related substrate like Boc-Lys(Ac)-

AMC) in DMSO to create a concentrated stock solution (e.g., 10-30 mM). Store in aliquots at

-20°C.

Enzyme Solution: Dilute the HDAC or sirtuin enzyme to the desired working concentration in

cold assay buffer immediately before use.

Developer Solution: Prepare a solution of trypsin in assay buffer (e.g., 0.5 mg/mL). TPCK-

treated trypsin is recommended to inactivate contaminating chymotrypsin activity.

Stop Solution (Optional but Recommended): A potent HDAC/sirtuin inhibitor (e.g.,

Trichostatin A or SAHA for HDACs) can be included in the developer solution to terminate the

deacetylation reaction definitively.
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Experimental Workflow

1. Prepare & Aliquot Reagents
(Buffer, Substrate, Enzyme, Developer)

2. Add Reagents to 96-Well Plate
(Buffer, Inhibitor, Enzyme)

3. Pre-incubate Plate
(e.g., 15 min at 37°C)

4. Initiate Reaction
(Add Substrate Solution)

5. Incubate for Deacetylation
(e.g., 60 min at 37°C)

6. Stop & Develop
(Add Developer Solution with Trypsin)

7. Incubate for Cleavage
(e.g., 15-30 min at 37°C)

8. Measure Fluorescence
(Ex: 355 nm, Em: 460 nm)

Click to download full resolution via product page

Caption: A generalized workflow for an HDAC/Sirtuin activity assay.
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Assay Procedure (96-well format):

Reaction Setup: To each well, add assay buffer, the test compound (inhibitor or activator)

dissolved in buffer, and the diluted enzyme solution. Include appropriate controls (no

enzyme, no substrate, positive control with no inhibitor).

Pre-incubation: Pre-incubate the plate at 37°C for 10-15 minutes to allow test compounds to

interact with the enzyme.

Initiate Reaction: Start the deacetylation reaction by adding the Ac-Lys-AMC substrate to all

wells. The final substrate concentration typically ranges from 10-50 µM.

Incubation: Incubate the plate at 37°C for 30-60 minutes. The optimal time depends on

enzyme activity.

Develop Fluorescence: Stop the deacetylation and initiate cleavage by adding the

developer/trypsin solution to all wells.

Final Incubation: Incubate at 37°C for an additional 15-30 minutes to allow for complete

cleavage of the deacetylated substrate.

Measure Fluorescence: Read the fluorescence intensity using a microplate reader with

excitation set between 340-360 nm and emission between 440-460 nm.

Biological Context and Signaling Pathway
HDACs and sirtuins are critical epigenetic regulators that catalyze the removal of acetyl groups

from lysine residues on both histone and non-histone proteins. The deacetylation of histones is

a key mechanism for modulating gene expression.

Mechanism of Transcriptional Repression: The positively charged histone tails interact with the

negatively charged phosphate backbone of DNA. Acetylation of lysine residues neutralizes this

positive charge, leading to a more relaxed chromatin structure (euchromatin) that is permissive

for transcription. HDACs reverse this process. By removing acetyl groups, they restore the

positive charge on histones, which promotes a more condensed chromatin structure

(heterochromatin), restricting access for transcription factors and leading to transcriptional
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repression. Assays using Ac-Lys-AMC allow for the precise quantification of this enzymatic

activity, which is crucial for screening potential therapeutic inhibitors in fields like oncology.
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Caption: Role of HDACs in chromatin remodeling and gene repression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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